4-Cyclopropoxy-2-fluoro-6-nitropyridine

• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-fluoro-6-nitropyridine
• InChI: InChI=1S/C8H7FN2O3/c9-7-3-6(14-5-1-2-5)4-8(10-7)11(12)13/h3-5H,1-2H2
• InChI Key: XHWXBXJEUXDPJW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)F)[N+](=O)[O-]

Description

4-Cyclopropoxy-2-fluoro-6-nitropyridine is a chemical reagent intended for research and development purposes exclusively. It is not for diagnostic, therapeutic, or personal use. This compound belongs to a class of substituted nitropyridines that are of significant interest in modern medicinal chemistry, particularly in the development of covalent enzyme inhibitors. Compounds with a similar 2-fluoro-3-nitropyridine scaffold have been identified as effective electrophiles in nucleophilic aromatic substitution (SNAr) reactions, capable of covalently targeting catalytic cysteine residues in enzymes such as Ubiquitin-Specific Protease 7 (USP7) . The structural features of this molecule—including the fluorine and nitro groups positioned ortho to each other—are known to create a potent reactive warhead, while the cyclopropoxy substituent can be utilized to fine-tune the compound's physicochemical properties and binding affinity . Researchers can employ this building block in the synthesis of potential therapeutic agents, leveraging its mechanism to achieve prolonged target occupancy. The reactivity of the fluoro-nitro-pyridine core can be modulated by the choice of leaving group and the electronic nature of other substituents, offering a versatile platform for structure-activity relationship (SAR) studies . Proper handling procedures should be observed, and the compound must be stored according to cold-chain transportation recommendations to maintain stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the reaction of 3-bromo-2-nitropyridine with tetra-n-butylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . This intermediate can then be further reacted with cyclopropanol under appropriate conditions to yield the desired compound.

Industrial Production Methods: Industrial production of fluorinated pyridines often involves large-scale reactions using specialized equipment to ensure high yields and purity. The use of fluorinating agents such as aluminum fluoride and copper fluoride at elevated temperatures (450-500°C) is common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-fluoro-6-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The nitro group can be substituted with other nucleophiles, such as amines or alcohols, under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The compound can undergo oxidation reactions, leading to the formation of different oxidized products.

Common Reagents and Conditions:

Substitution: Sodium methoxide or aqueous methanol for methoxy substitution.

Reduction: Hydrogen gas with a palladium catalyst.

Oxidation: Various oxidizing agents like potassium permanganate.

Major Products:

Substitution: Formation of methoxy derivatives.

Reduction: Formation of amino derivatives.

Oxidation: Formation of oxidized pyridine derivatives.

Scientific Research Applications

4-Cyclopropoxy-2-fluoro-6-nitropyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a radiolabeled imaging agent due to the presence of fluorine.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with improved pharmacokinetic properties.

Industry: Utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-fluoro-6-nitropyridine involves its interaction with specific molecular targets. The fluorine atom, being highly electronegative, can influence the electronic distribution within the molecule, affecting its reactivity and interactions with biological targets . The nitro group can participate in redox reactions, further modulating the compound’s activity .

Comparison with Similar Compounds

Insufficient Evidence

Scope Mismatch

The evidence focuses on safety and handling guidelines for a pyrimidine derivative, whereas the query demands a comparison of a pyridine-based compound (4-Cyclopropoxy-2-fluoro-6-nitropyridine ) with its analogs. Pyridine and pyrimidine derivatives differ in core structure and reactivity, making direct comparisons invalid without additional context.

Missing Data for Comparison

A meaningful comparison would require:

• Structural analogs (e.g., compounds with substitutions at the 2-, 4-, and 6-positions of pyridine).
• Physicochemical properties (e.g., solubility, melting point, stability).
• Reactivity profiles (e.g., nitration, fluorination, cyclopropoxy group stability).
• Applications (e.g., pharmaceutical intermediates, agrochemical precursors). None of this information is available in the provided evidence.

Recommendations

To address the query effectively, additional authoritative sources are required, such as:

• Peer-reviewed studies on 4-Cyclopropoxy-2-fluoro-6-nitropyridine .
• Comparative analyses from journals like Journal of Organic Chemistry or Bioorganic & Medicinal Chemistry.
• Patent literature detailing synthetic routes or industrial applications.

Q & A

Q. What are the recommended synthetic routes for 4-cyclopropoxy-2-fluoro-6-nitropyridine, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis typically involves nucleophilic substitution at the pyridine ring. For example, cyclopropoxide substitution at the 4-position of 2-fluoro-6-nitropyridine can be achieved under anhydrous conditions using a polar aprotic solvent (e.g., DMF or DMSO) with a base like K₂CO₃ at 60–80°C . Yield optimization requires monitoring reaction time and temperature: prolonged heating may lead to nitro group decomposition. Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is recommended .

Q. How can researchers confirm the structural integrity of 4-cyclopropoxy-2-fluoro-6-nitropyridine post-synthesis?

• Methodological Answer : Use a combination of $^1H$-NMR and $^{19}F$-NMR to verify substituent positions. For example, the fluorine atom at the 2-position will exhibit a distinct downfield shift in $^{19}F$-NMR (~ -110 ppm relative to CFCl₃). Mass spectrometry (ESI-MS or EI-MS) should confirm the molecular ion peak (calculated for C₈H₆FN₂O₃: ~ 213.05 g/mol). High-performance liquid chromatography (HPLC) with a C18 column can assess purity (>95% recommended for further studies) .

Q. What safety protocols are critical when handling 4-cyclopropoxy-2-fluoro-6-nitropyridine?

• Methodological Answer : Due to potential nitro group instability and fluorinated compound toxicity, use PPE (gloves, goggles, lab coat) and work in a fume hood. Waste containing nitro groups must be segregated and treated as hazardous organic waste. Refer to H303/H313/H333 safety codes (risk of toxicity via inhalation, skin contact, or ingestion) and neutralize residues with alkaline hydrolysis before disposal .

Advanced Research Questions

Q. How can regioselectivity challenges in synthesizing 4-cyclopropoxy-2-fluoro-6-nitropyridine be addressed?

• Methodological Answer : The electron-withdrawing nitro and fluorine groups direct substitution to the 4-position. However, competing reactions (e.g., ring fluorination side reactions) may occur. To mitigate this, employ low-temperature kinetics studies (0–5°C) to trap intermediates. Computational modeling (DFT) of the pyridine ring’s electron density can predict reactive sites. Validate with X-ray crystallography if single crystals are obtainable .

Q. What analytical methods resolve contradictions in stability data for nitro- and fluoro-substituted pyridines?

• Methodological Answer : Stability discrepancies often arise from solvent or humidity exposure. Use thermogravimetric analysis (TGA) to assess thermal decomposition thresholds. Accelerated stability studies (40°C/75% RH for 4 weeks) under inert atmosphere (N₂) can identify degradation products via LC-MS. Compare results with control samples stored at -20°C. For fluorinated byproducts, $^{19}F$-NMR is indispensable .

Q. How can the reactivity of 4-cyclopropoxy-2-fluoro-6-nitropyridine in cross-coupling reactions be optimized?

• Methodological Answer : The nitro group can act as a directing group for C–H functionalization. Test palladium-catalyzed coupling (e.g., Suzuki-Miyaura) using aryl boronic acids. Optimize ligand selection (e.g., SPhos for electron-deficient substrates) and base (Cs₂CO₃ in toluene/water). Monitor reaction progress with TLC (Rf shift) and isolate products via recrystallization (ethanol/water). Compare yields with/without microwave-assisted heating (100°C, 30 min) .

Q. What strategies improve the solubility of 4-cyclopropoxy-2-fluoro-6-nitropyridine in aqueous reaction systems?

• Methodological Answer : The compound’s low aqueous solubility (logP ~1.8 predicted) limits biological testing. Use co-solvents like DMSO (≤10% v/v) or cyclodextrin-based encapsulation. Alternatively, synthesize a prodrug by replacing the nitro group with a hydrophilic moiety (e.g., amine via reduction), then regenerate the nitro group post-delivery. Solubility parameters can be calculated using Hansen solubility spheres .

Data Contradiction and Validation

Q. How should researchers address conflicting spectroscopic data for intermediates in the synthesis pathway?

• Methodological Answer : Orthogonal validation is critical. For example, if $^1H$-NMR suggests incomplete cyclopropoxy substitution, corroborate with IR spectroscopy (C-O-C stretch ~1250 cm⁻¹) and elemental analysis (deviation >0.3% requires re-purification). If ambiguity persists, repeat the reaction with deuterated analogs or use 2D NMR (HSQC, HMBC) to assign coupling pathways .